Cas no 1253792-57-2 (Methyl 5,6,7,8-tetrahydro-1,7-naphthyridine-3-carboxylate hydrochloride)

• Product Name: Methyl 5,6,7,8-tetrahydro-1,7-naphthyridine-3-carboxylate hydrochloride
• CAS No: 1253792-57-2
• MF: C₁₀H₁₃ClN₂O₂
• MW: 228.675421476364
• CID: 1027898
• PubChem ID: 56847166
• Update Time: 2025-10-29

Methyl 5,6,7,8-tetrahydro-1,7-naphthyridine-3-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl 5,6,7,8-tetrahydro-1,7-naphthyridine-3-carboxylate hydrochloride
• 5,6,7,8-tetrahydro-1,7-Naphthyridine-3-carboxylic acid methyl ester hydrochloride
• Methyl 5,6,7,8-tetrahydro-1,7-phthyridine-3-carboxylate hydrochloride
• DTXSID20718731
• AS-80093
• Methyl 5,6,7,8-tetrahydro-1,7-naphthyridine-3-carboxylate--hydrogen chloride (1/1)
• Methyl5,6,7,8-tetrahydro-1,7-naphthyridine-3-carboxylatehydrochloride
• METHYL 5,6,7,8-TETRAHYDRO-1,7-NAPHTHYRIDINE-3-CARBOXYLATE HCL
• 1,7-Naphthyridine-3-carboxylic acid, 5,6,7,8-tetrahydro-, methyl ester, hydrochloride (1:1)
• 1253792-57-2
• CS-0196625
• Methyl 5,6,7,8-Tetrahydro-1,7-naphthyridine-3-carboxylate diHCl
• AKOS015920428
• SC4427
• DA-18981
• PUXNZPFRFJIUCF-UHFFFAOYSA-N
• SCHEMBL719328
• methyl 5,6,7,8-tetrahydro-1,7-naphthyridine-3-carboxylate;hydrochloride

• MDL： MFCD15071678
• Inchi： 1S/C10H12N2O2.ClH/c1-14-10(13)8-4-7-2-3-11-6-9(7)12-5-8;/h4-5,11H,2-3,6H2,1H3;1H
• InChI Key： PUXNZPFRFJIUCF-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(C1=CN=C2CNCCC2=C1)=O

Computed Properties

• Exact Mass: 228.06700
• Monoisotopic Mass: 228.0665554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• PSA: 51.22000
• LogP: 1.64470

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridine carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines Naphthyridine carboxylic acids and derivatives

Additional information on Methyl 5,6,7,8-tetrahydro-1,7-naphthyridine-3-carboxylate hydrochloride

Methyl 5,6,7,8-Tetrahydro-1,7-Naphthyridine-3-Carboxylate Hydrochloride: A Comprehensive Overview

The compound with CAS No. 1253792-57-2, known as Methyl 5,6,7,8-tetrahydro-1,7-naphthyridine-3-carboxylate hydrochloride, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. Recent studies have highlighted its role in various biological systems, making it a subject of interest for researchers worldwide.

Methyl 5,6,7,8-tetrahydro-1,7-naphthyridine-3-carboxylate hydrochloride is characterized by its naphthyridine ring system, which is a fused bicyclic structure consisting of a benzene ring and a pyridine ring. The tetrahydro substitution pattern indicates the presence of hydrogen atoms on the ring system, contributing to its stability and reactivity. The carboxylate group attached to the naphthyridine ring plays a crucial role in its chemical reactivity and biological activity.

Recent research has focused on the synthesis and characterization of this compound. Scientists have employed advanced synthetic techniques to optimize its production process. For instance, studies have explored the use of transition metal catalysts to enhance the efficiency of the synthesis pathway. These advancements have not only improved the yield but also reduced the environmental impact of the manufacturing process.

The pharmacological properties of Methyl 5,6,7,8-tetrahydro-1,7-naphthyridine-3-carboxylate hydrochloride have been extensively studied. Preclinical trials have demonstrated its potential as a modulator of neurotransmitter systems, particularly in the central nervous system (CNS). This compound has shown promising results in animal models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Its ability to cross the blood-brain barrier (BBB) makes it a strong candidate for CNS-targeted therapies.

Moreover, recent findings suggest that this compound exhibits anti-inflammatory and antioxidant properties. These attributes make it a potential candidate for treating inflammatory disorders such as arthritis and cardiovascular diseases. Researchers have also investigated its role in modulating cellular signaling pathways involved in inflammation and oxidative stress.

In terms of application, Methyl 5,6,7,8-tetrahydro-1,7-naphthyridine-3-carboxylate hydrochloride has been explored as an intermediate in drug synthesis. Its structural versatility allows for further functionalization to create derivatives with enhanced biological activity. For example, researchers have developed analogs with improved bioavailability and selectivity for specific targets.

The development of this compound has also been supported by computational chemistry tools. Molecular docking studies have provided insights into its binding affinity with various biological targets. These studies have helped guide the design of more potent derivatives with higher therapeutic potential.

Despite its promising properties, further research is needed to fully understand the mechanisms underlying its biological activity. Ongoing clinical trials are evaluating its safety and efficacy in human subjects. If successful, this compound could pave the way for novel therapeutic interventions in several disease areas.

In conclusion,Methyl 5,6,7,8-tetrahydro-1,7-naphthyridine-3-carboxylate hydrochloride represents a significant advancement in organic chemistry and pharmacology. Its unique structure and diverse biological activities make it a valuable tool for drug discovery and development. As research continues to unfold new insights into its properties and applications,Methyl 5